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Compound of Interest

Compound Name: Calcein Sodium Salt

Cat. No.: B15551754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Calcein, a fluorescent dye derived from fluorescein, is a valuable tool in cell biology and

pharmaceutical research. Its sodium salt form is particularly useful due to its water solubility.

This guide provides a comprehensive overview of the solubility and stability of calcein sodium
salt, offering quantitative data, detailed experimental protocols, and workflow diagrams to

facilitate its effective use in the laboratory.

Core Properties of Calcein
Calcein is a polyanionic dye that emits bright green fluorescence. A key characteristic is that its

fluorescence is nearly independent of pH in the range of 6.5 to 12.[1] The acetoxymethyl (AM)

ester form, Calcein AM, is a non-fluorescent, membrane-permeant version that becomes

fluorescent calcein after being hydrolyzed by intracellular esterases in live cells.[2][3] This

guide, however, focuses on the properties of calcein itself, typically supplied as a sodium salt,

which is membrane-impermeant.

Key Spectroscopic Properties:

Excitation Maximum: ~494 nm[1][2]

Emission Maximum: ~517 nm
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The solubility of calcein is highly dependent on the solvent and the pH. As a polyanionic

compound, its solubility in aqueous solutions increases significantly with pH.

Solvent Reported Solubility Notes

Water
Slightly soluble, solubility

increases at pH > 6.

A safety data sheet notes it is

soluble in water, suggesting

good solubility for the salt form.

Phosphate-Buffered Saline

(PBS, pH 7.2)
~0.2 mg/mL

This is a common buffer for

biological experiments.

1 M Sodium Hydroxide (NaOH) ~50 mg/mL
Demonstrates high solubility in

strongly alkaline conditions.

Dimethyl Sulfoxide (DMSO) Soluble, ~10 mg/mL
A common organic solvent for

preparing stock solutions.

Dimethylformamide (DMF) Soluble Another organic solvent option.

Table 1: Solubility of Calcein Sodium Salt in Various Solvents.

Stability of Calcein Sodium Salt
Proper storage and handling are critical to maintain the integrity of calcein and ensure

reproducible experimental results. The primary factors affecting its stability are light,

temperature, and pH.
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Condition Stability Recommendation Rationale

Storage (Solid Form)
Store at -20°C or 4°C,

protected from light.

The solid form is stable for at

least 4 years when stored

properly at -20°C.

Storage (Aqueous Solution)

Use immediately; not

recommended for storage

beyond one day.

Aqueous solutions are

susceptible to microbial growth

and potential degradation over

time.

Storage (DMSO Stock

Solution)

Aliquot and store at ≤-20°C for

up to 6 months, protected from

light. Avoid repeated freeze-

thaw cycles.

DMSO solutions are more

stable than aqueous solutions

but should still be handled with

care.

Light Exposure

Protect from light at all times

(e.g., use amber vials, cover

with foil).

Calcein is a fluorophore and is

sensitive to photobleaching

and light-induced degradation.

pH
Fluorescence is stable

between pH 6.5 and 12.

Outside this range,

fluorescence intensity may

decrease.

Presence of Quenching Ions

Avoid contamination with

heavy metal ions like Co²⁺,

Ni²⁺, Cu²⁺, and Fe³⁺.

These ions can strongly

quench calcein's fluorescence,

leading to inaccurate

measurements.

Table 2: Stability and Storage Recommendations for Calcein Sodium Salt.

Below is a diagram illustrating the key factors that can impact the stability of calcein solutions.
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Diagram 1: Factors Influencing Calcein Stability.

Experimental Protocols
Protocol 1: Preparation of a Calcein Stock Solution
This protocol describes the preparation of a calcein stock solution in DMSO, a common method

for achieving a stable, concentrated solution.

Acclimation: Allow the vial of solid calcein sodium salt to warm to room temperature before

opening to prevent moisture condensation.

Solvent Addition: Add high-quality, anhydrous DMSO to the vial to achieve a desired

concentration, for example, 10 mg/mL.

Dissolution: Vortex the solution thoroughly until all the solid has dissolved. The solution

should be clear.

Aliquoting: Dispense the stock solution into small, single-use aliquots in light-protecting tubes

(e.g., amber microcentrifuge tubes).
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Storage: Store the aliquots at -20°C, protected from light, for up to 6 months. Avoid repeated

freeze-thaw cycles.

Protocol 2: Calcein Liposome Leakage Assay
This assay is a classic method to assess the permeability or integrity of liposome membranes.

Calcein is encapsulated at a high, self-quenching concentration inside liposomes. If the

liposome membrane is compromised, calcein leaks out, becomes diluted, and its fluorescence

increases dramatically.

The workflow for this assay is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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